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Compound of Interest

Compound Name: trans-3-(Trimethylsilyl)allyl alcohol

Cat. No.: B151979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the physicochemical properties of trans-3-
(Trimethylsilyl)allyl alcohol, a versatile reagent in organic synthesis. The primary focus of this

guide is its molecular weight, a fundamental parameter in stoichiometric calculations and

analytical characterizations.

Physicochemical Data Summary
Quantitative data for trans-3-(Trimethylsilyl)allyl alcohol is summarized in the table below for

ease of reference and comparison.
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Parameter Value Reference

Molecular Formula C6H14OSi [1]

Molecular Weight 130.26 g/mol [1]

CAS Number 59376-64-6 [1]

Synonyms

trans-3-(Trimethylsilyl)-2-

propen-1-ol, trans-(3-Hydroxy-

2-propen-1-yl)trimethylsilane

Form Liquid

Boiling Point 166-168 °C

Density 0.848 g/mL at 25 °C

Refractive Index n20/D 1.444

Molecular Weight Determination
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The molecular formula for trans-3-(Trimethylsilyl)allyl alcohol is
C6H14OSi.[1]

The calculation is based on the following atomic weights:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u

Oxygen (O): 15.999 u

Silicon (Si): 28.085 u

The molecular weight is calculated as follows:

(6 × 12.011) + (14 × 1.008) + (1 × 15.999) + (1 × 28.085) = 130.26 g/mol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.scbt.com/p/trans-3-trimethylsilyl-allyl-alcohol-59376-64-6
https://www.scbt.com/p/trans-3-trimethylsilyl-allyl-alcohol-59376-64-6
https://www.scbt.com/p/trans-3-trimethylsilyl-allyl-alcohol-59376-64-6
https://www.benchchem.com/product/b151979?utm_src=pdf-body
https://www.scbt.com/p/trans-3-trimethylsilyl-allyl-alcohol-59376-64-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Molecular Properties
The following diagram illustrates the relationship between the molecular formula and the

calculation of the molecular weight, a foundational concept in chemical analysis.

Molecular Formula
C6H14OSi

Summation of Atomic Weights
(6C) + (14H) + (1O) + (1Si)

Atomic Weights
C: 12.011
H: 1.008

O: 15.999
Si: 28.085

Molecular Weight
130.26 g/mol

Click to download full resolution via product page

Molecular Weight Calculation Workflow

Experimental Protocols
While the molecular weight is a calculated value, its confirmation and the purity of the

substance are typically determined through experimental techniques such as mass

spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Mass Spectrometry (Illustrative Protocol)

Sample Preparation: A dilute solution of trans-3-(Trimethylsilyl)allyl alcohol is prepared in

a volatile organic solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into the mass spectrometer and ionized, commonly

using techniques like Electrospray Ionization (ESI) or Electron Impact (EI).
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Mass Analysis: The ionized fragments are separated based on their mass-to-charge ratio

(m/z).

Detection: The detector records the abundance of each ion at a specific m/z, generating a

mass spectrum. The molecular ion peak [M]+ would be expected around m/z 130.

Synthetic Pathway Overview
The synthesis of trans-3-(Trimethylsilyl)allyl alcohol is a key process for its application in

further chemical reactions. A common synthetic route is the trimethylsilylation of a suitable

precursor.

Vinyl Benzyl Alcohol
(Precursor)

trans-3-(Trimethylsilyl)allyl alcohol

 Reaction

Trimethylsilylating Agent

Click to download full resolution via product page

General Synthetic Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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